Cas no 2757925-96-3 (3-{[(Tert-butoxy)carbonyl]amino}-5-cyclopropylbenzoic acid)

• Product Name: 3-{[(Tert-butoxy)carbonyl]amino}-5-cyclopropylbenzoic acid
• CAS No: 2757925-96-3
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 5563023
• PubChem ID: 165992081
• Update Time: 2025-05-20

3-{[(Tert-butoxy)carbonyl]amino}-5-cyclopropylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(tert-butoxy)carbonyl]amino}-5-cyclopropylbenzoic acid
• EN300-37101708
• 2757925-96-3
• 3-{[(Tert-butoxy)carbonyl]amino}-5-cyclopropylbenzoic acid

• Inchi： 1S/C15H19NO4/c1-15(2,3)20-14(19)16-12-7-10(9-4-5-9)6-11(8-12)13(17)18/h6-9H,4-5H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： AYXFNQLQEWTEFM-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC(C(=O)O)=CC(=C1)C1CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{[(Tert-butoxy)carbonyl]amino}-5-cyclopropylbenzoic acid

Introduction to 3-{[(Tert-butoxy)carbonyl]amino}-5-cyclopropylbenzoic acid (CAS No. 2757925-96-3)

3-{[(Tert-butoxy)carbonyl]amino}-5-cyclopropylbenzoic acid, identified by its Chemical Abstracts Service (CAS) number 2757925-96-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features, which include a tert-butoxycarbonyl (Boc) protecting group and a cyclopropyl substituent on the aromatic ring. These structural attributes not only contribute to its chemical reactivity but also open up diverse possibilities for its application in synthetic chemistry and drug discovery.

The Boc group in the molecular structure serves as a crucial protecting group in peptide synthesis and other organic transformations. Its stability under various reaction conditions makes it an ideal choice for protecting amino groups during synthetic processes. This protective role is particularly important in multi-step syntheses where selective functionalization is required. The presence of the cyclopropyl moiety on the benzoic acid backbone introduces steric hindrance, which can influence the compound's solubility, metabolic stability, and interaction with biological targets. Such structural features are often meticulously designed to optimize pharmacokinetic properties and enhance binding affinity in drug development.

In recent years, there has been a growing interest in benzoic acid derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential applications in treating various diseases, including inflammatory disorders, neurological conditions, and cancer. The structural motif of benzoic acid is well-documented for its ability to interact with biological receptors and enzymes, making it a valuable scaffold for medicinal chemists. The specific substitution pattern in 3-{[(Tert-butoxy)carbonyl]amino}-5-cyclopropylbenzoic acid may confer unique pharmacological properties that distinguish it from other analogs.

Recent studies have highlighted the significance of cyclopropyl-containing compounds in medicinal chemistry. The cyclopropyl group is known for its ability to modulate electronic properties and steric interactions, which can be leveraged to fine-tune the pharmacological profile of a molecule. For instance, research has demonstrated that cyclopropyl-substituted benzoic acids can exhibit enhanced binding affinity to certain protein targets compared to their unsubstituted counterparts. This observation underscores the potential of 3-{[(Tert-butoxy)carbonyl]amino}-5-cyclopropylbenzoic acid as a lead compound or intermediate in the development of novel therapeutic agents.

The Boc-amino functionality in the compound's name indicates that it is likely synthesized through an aminoacylation reaction, where the Boc group protects the amino group during subsequent synthetic steps. This protection is essential for maintaining the integrity of the amino group until it is ready to be incorporated into a larger molecule, such as a peptide or a protein drug candidate. The use of Boc-protected amino acids is a standard practice in peptide synthesis due to its reliability and efficiency.

The synthesis of 3-{[(Tert-butoxy)carbonyl]amino}-5-cyclopropylbenzoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the cyclopropyl group at position 5 on the benzoic acid ring typically involves Friedel-Crafts alkylation or similar electrophilic aromatic substitution reactions. These reactions must be conducted under controlled conditions to avoid unwanted side products. The subsequent installation of the Boc group on the amino function requires an acylation reaction using di-tert-butyl dicarbonate (Boc₂O) in an appropriate solvent system.

The physicochemical properties of 3-{[(Tert-butoxy)carbonyl]amino}-5-cyclopropylbenzoic acid are influenced by its molecular structure. The presence of both polar (amide and carboxylic acid groups) and non-polar (aromatic ring and cyclopropyl group) moieties suggests that it may exhibit moderate solubility in both polar and non-polar solvents. This balanced solubility profile can be advantageous for formulating drug candidates that require good dissolution properties across different media.

In terms of biological activity, preliminary studies on structurally related compounds have shown promising results in various therapeutic areas. For example, some benzoic acid derivatives have been reported to exhibit anti-inflammatory effects by inhibiting key enzymes such as COX-2 or LOX. Additionally, modifications at specific positions on the benzoic acid ring have been found to enhance binding affinity to receptors involved in pain modulation or neuroprotection. Given these findings, 3-{[(Tert-butoxy)carbonyl]amino}-5-cyclopropylbenzoic acid may serve as a valuable starting point for further exploration in these areas.

The role of computational chemistry has become increasingly important in evaluating the potential of new chemical entities like 3-{[(Tert-butoxy)carbonyl]amino}-5-cyclopropylbenzoic acid before they enter expensive experimental rounds. Molecular modeling techniques can predict binding modes, calculate affinity scores, and identify key interactions with biological targets. These predictions can guide synthetic efforts by highlighting which structural modifications are most likely to improve potency or selectivity.

Furthermore, green chemistry principles are being increasingly adopted in pharmaceutical research to develop more sustainable synthetic routes. This includes minimizing waste generation, using environmentally benign solvents, and designing reactions that are energy-efficient. The synthesis of 3-{[(Tert-butoxy)carbonyl]amino}-5-cyclopropylbenzoic acid could benefit from such approaches, ensuring that its production aligns with modern environmental standards.

The future prospects for 3-{[(Tert-butoxy)carbonyl]amino}-5-cyclopropylbenzoic acid lie in its potential application as an intermediate or lead compound in drug discovery programs. Its unique structural features make it a versatile building block that can be further modified through various chemical transformations. By exploring different derivatives, researchers may uncover novel therapeutic agents with improved efficacy and reduced side effects.

In conclusion,3-{[(Tert-butoxy)carbonyl]amino}-5-cyclopropylbenzoic acid (CAS No. 2757925-96-3) represents an intriguing compound with significant potential in pharmaceutical research. Its combination of structural features—such as the Boc-protected amino group and cyclopropyl substitution—makes it a promising candidate for further investigation into various therapeutic applications. As research continues to advance our understanding of molecular interactions and synthetic methodologies,3-{[(Tert-butoxy)carbonyl]amino}-5-cyclopropylbenzoic acid is poised to play a crucial role in shaping future developments within this field.